Cas no 2361733-84-6 (N-[4-(2-Propylmorpholine-4-carbonyl)phenyl]prop-2-enamide)

• Product Name: N-[4-(2-Propylmorpholine-4-carbonyl)phenyl]prop-2-enamide
• CAS No: 2361733-84-6
• MF: C₁₇H₂₂N₂O₃
• MW: 302.368184566498
• CID: 6420348
• PubChem ID: 145905297
• Update Time: 2025-06-13

N-[4-(2-Propylmorpholine-4-carbonyl)phenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3299152032
• EN300-26585875
• 2361733-84-6
• N-[4-(2-Propylmorpholine-4-carbonyl)phenyl]prop-2-enamide

• Inchi： 1S/C17H22N2O3/c1-3-5-15-12-19(10-11-22-15)17(21)13-6-8-14(9-7-13)18-16(20)4-2/h4,6-9,15H,2-3,5,10-12H2,1H3,(H,18,20)
• InChI Key： VCJLLZHMAAYNIF-UHFFFAOYSA-N
• SMILES： O1CCN(C(C2C=CC(=CC=2)NC(C=C)=O)=O)CC1CCC

Computed Properties

• Exact Mass: 302.16304257g/mol
• Monoisotopic Mass: 302.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.6Ų

Additional information on N-[4-(2-Propylmorpholine-4-carbonyl)phenyl]prop-2-enamide

Comprehensive Overview of N-[4-(2-Propylmorpholine-4-carbonyl)phenyl]prop-2-enamide (CAS No. 2361733-84-6)

N-[4-(2-Propylmorpholine-4-carbonyl)phenyl]prop-2-enamide, with the CAS number 2361733-84-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a morpholine ring and a propenamide moiety, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or protease modulator, aligning with current trends in targeted therapy and precision medicine.

The structural complexity of N-[4-(2-Propylmorpholine-4-carbonyl)phenyl]prop-2-enamide allows it to interact with various biological targets, which is why it is frequently explored in the context of cancer research and neurodegenerative diseases. Given the rising global focus on personalized medicine, this compound's ability to be tailored for specific therapeutic applications makes it a valuable subject of study. Its morpholine component is known for enhancing solubility and bioavailability, addressing one of the key challenges in modern drug formulation.

In synthetic chemistry, CAS 2361733-84-6 serves as a critical building block for the development of more complex molecules. The presence of the propenamide group enables further functionalization through reactions like Michael additions or polymerizations, which are essential for creating advanced materials. This adaptability has led to its use in bioconjugation and drug delivery systems, topics that are highly searched in academic and industrial circles.

From an analytical perspective, N-[4-(2-Propylmorpholine-4-carbonyl)phenyl]prop-2-enamide can be characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and consistency, which are crucial for its application in high-stakes research. The compound's stability under various conditions also makes it a reliable candidate for long-term studies, a feature often queried by researchers in online forums and databases.

Environmental and safety considerations are paramount when working with CAS 2361733-84-6. While it is not classified as hazardous, proper handling protocols should be followed to minimize risks. This aligns with the growing emphasis on green chemistry and sustainable practices in laboratories worldwide. Users frequently search for safe handling guidelines and storage recommendations, underscoring the need for clear, accessible information.

The commercial availability of N-[4-(2-Propylmorpholine-4-carbonyl)phenyl]prop-2-enamide has expanded in recent years, driven by demand from pharmaceutical companies and academic institutions. Suppliers often highlight its high purity and customizable quantities, catering to the diverse needs of the scientific community. This accessibility has facilitated its adoption in cutting-edge research projects, particularly those exploring new therapeutic targets and biomolecular interactions.

Looking ahead, the potential of CAS 2361733-84-6 is vast. Its role in the development of next-generation therapeutics and advanced materials positions it as a compound of enduring relevance. As the scientific community continues to uncover new applications, this molecule is likely to remain a focal point of innovation and discovery.